N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2,2-dimethylpropanamide

• IUPAC Name: N-[2-[2-(ethylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H23N3O2S2/c1-5-19-13(22)11-24-17-20-14(12-9-7-6-8-10-12)15(25-17)21-16(23)18(2,3)4/h6-10H,5,11H2,1-4H3,(H,19,22)(H,21,23)
• InChI Key: DDNVWRYGNZTMMZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CSC1=NC(=C(S1)NC(=O)C(C)(C)C)C2=CC=CC=C2
• Molecular Formula: C18H23N3O2S2
• Molecular Weight: 377.5 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Molecular Structure Analysis

Thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been observed to have several biological activities such as antihypertensive activity, anti-inflammatory activity, antibacterial activity, anti-HIV activity, hypnotics activity, antiallergic activity, analgesic activity, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The exact mechanism of action would depend on the specific biological activity of the compound. For example, some thiazole derivatives act as inhibitors for certain enzymes.

Safety and Hazards

The safety and hazards of a specific thiazole derivative would depend on its structure and biological activity. Some thiazole derivatives have been found to cause cancer to develop rapidly in several organs.

Future Directions

Thiazole derivatives continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on designing and developing different thiazole derivatives with lesser side effects.